Cas no 1021910-17-7 (4-(1,3-thiazol-5-yl)butan-2-one)

• Product Name: 4-(1,3-thiazol-5-yl)butan-2-one
• CAS No: 1021910-17-7
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 1096584
• PubChem ID: 69105431
• Update Time: 2025-04-20

4-(1,3-thiazol-5-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-thiazolyl)-2-Butanone
• 4-(1,3-thiazol-5-yl)butan-2-one
• SCHEMBL4589631
• DA-48319
• EN300-1842222
• 1021910-17-7

• Inchi： 1S/C7H9NOS/c1-6(9)2-3-7-4-8-5-10-7/h4-5H,2-3H2,1H3
• InChI Key： QPJCZIOXXLLPIR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CCC(C)=O

Computed Properties

• Exact Mass: 155.040485g/mol
• Monoisotopic Mass: 155.040485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.22g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų